Cas no 2248360-42-9 (5-(5-Chlorothiophen-2-yl)-2-oxo-1,3-oxazolidine-5-carboxylic acid)
5-(5-Chlorothiophen-2-yl)-2-oxo-1,3-oxazolidine-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- EN300-6512113
- 5-(5-Chlorothiophen-2-yl)-2-oxo-1,3-oxazolidine-5-carboxylic acid
- 2248360-42-9
-
- Inchi: 1S/C8H6ClNO4S/c9-5-2-1-4(15-5)8(6(11)12)3-10-7(13)14-8/h1-2H,3H2,(H,10,13)(H,11,12)
- InChI Key: AZRCGDGBRAGSGD-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C2(C(=O)O)CNC(=O)O2)S1
Computed Properties
- Exact Mass: 246.9706065g/mol
- Monoisotopic Mass: 246.9706065g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 104Ų
5-(5-Chlorothiophen-2-yl)-2-oxo-1,3-oxazolidine-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6512113-0.05g |
5-(5-chlorothiophen-2-yl)-2-oxo-1,3-oxazolidine-5-carboxylic acid |
2248360-42-9 | 95.0% | 0.05g |
$1320.0 | 2025-03-14 | |
| Enamine | EN300-6512113-0.1g |
5-(5-chlorothiophen-2-yl)-2-oxo-1,3-oxazolidine-5-carboxylic acid |
2248360-42-9 | 95.0% | 0.1g |
$1384.0 | 2025-03-14 | |
| Enamine | EN300-6512113-0.25g |
5-(5-chlorothiophen-2-yl)-2-oxo-1,3-oxazolidine-5-carboxylic acid |
2248360-42-9 | 95.0% | 0.25g |
$1447.0 | 2025-03-14 | |
| Enamine | EN300-6512113-0.5g |
5-(5-chlorothiophen-2-yl)-2-oxo-1,3-oxazolidine-5-carboxylic acid |
2248360-42-9 | 95.0% | 0.5g |
$1509.0 | 2025-03-14 | |
| Enamine | EN300-6512113-1.0g |
5-(5-chlorothiophen-2-yl)-2-oxo-1,3-oxazolidine-5-carboxylic acid |
2248360-42-9 | 95.0% | 1.0g |
$1572.0 | 2025-03-14 | |
| Enamine | EN300-6512113-2.5g |
5-(5-chlorothiophen-2-yl)-2-oxo-1,3-oxazolidine-5-carboxylic acid |
2248360-42-9 | 95.0% | 2.5g |
$3080.0 | 2025-03-14 | |
| Enamine | EN300-6512113-5.0g |
5-(5-chlorothiophen-2-yl)-2-oxo-1,3-oxazolidine-5-carboxylic acid |
2248360-42-9 | 95.0% | 5.0g |
$4557.0 | 2025-03-14 | |
| Enamine | EN300-6512113-10.0g |
5-(5-chlorothiophen-2-yl)-2-oxo-1,3-oxazolidine-5-carboxylic acid |
2248360-42-9 | 95.0% | 10.0g |
$6758.0 | 2025-03-14 |
5-(5-Chlorothiophen-2-yl)-2-oxo-1,3-oxazolidine-5-carboxylic acid Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on 5-(5-Chlorothiophen-2-yl)-2-oxo-1,3-oxazolidine-5-carboxylic acid
Comprehensive Overview of 5-(5-Chlorothiophen-2-yl)-2-oxo-1,3-oxazolidine-5-carboxylic acid (CAS No. 2248360-42-9)
5-(5-Chlorothiophen-2-yl)-2-oxo-1,3-oxazolidine-5-carboxylic acid (CAS No. 2248360-42-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique oxazolidine and thiophene moieties, exhibits promising applications in drug discovery and material science. Its molecular structure combines a chlorothiophene group with a carboxyl-functionalized oxazolidinone, making it a versatile intermediate for synthesizing bioactive molecules.
In recent years, the demand for heterocyclic compounds like 5-(5-Chlorothiophen-2-yl)-2-oxo-1,3-oxazolidine-5-carboxylic acid has surged due to their role in developing antimicrobial agents and enzyme inhibitors. Researchers are particularly interested in its potential to modulate bacterial protein synthesis, a hot topic amid rising antibiotic resistance. The compound's CAS No. 2248360-42-9 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and biocatalysis.
The synthesis of 5-(5-Chlorothiophen-2-yl)-2-oxo-1,3-oxazolidine-5-carboxylic acid typically involves multi-step organic reactions, including cyclization and carboxylation processes. Its chlorothiophene moiety enhances lipophilicity, a critical factor for improving drug bioavailability—a key concern in modern pharmacokinetics. This aligns with trending searches on "how to optimize drug delivery systems" and "bioavailability enhancement strategies."
Beyond pharmaceuticals, this compound's oxazolidinone core is explored in polymer chemistry for designing biodegradable materials. Environmental sustainability is a dominant theme in 2024, and queries like "green chemistry innovations" often highlight such applications. The carboxylic acid group further allows derivatization, enabling covalent bonding in nanotechnology and bioconjugation—areas with exponential growth in PubMed citations.
Analytical characterization of CAS No. 2248360-42-9 employs advanced techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS). These methods ensure purity, a top priority for industries complying with Good Manufacturing Practices (GMP). Discussions on "QC in API production" frequently reference such protocols, underscoring the compound's industrial significance.
In summary, 5-(5-Chlorothiophen-2-yl)-2-oxo-1,3-oxazolidine-5-carboxylic acid represents a nexus of innovation across disciplines. Its CAS No. 2248360-42-9 serves as a gateway to cutting-edge research, addressing global challenges from drug resistance to sustainable materials. As AI-driven drug design gains traction (a trending search term), this compound's modular structure positions it as a valuable asset in computational chemistry pipelines.
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